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Compound of Interest

Compound Name: GLPG0492 (R enantiomer)

CAS No.: 1215085-93-0

Cat. No.: B1139346

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the in vitro characterization of

GLPG0492, a non-steroidal, selective androgen receptor modulator (SARM). The information

herein is compiled from key preclinical studies to support further research and development

efforts.

Core Pharmacological Profile
GLPG0492 is a potent and selective agonist of the androgen receptor (AR). Its mechanism of

action involves binding to the AR and modulating its activity in a tissue-selective manner. In

vitro studies have been crucial in defining its pharmacological profile, including its binding

affinity, functional potency, and selectivity.

Binding Affinity and Selectivity
GLPG0492 demonstrates high-affinity binding to the human androgen receptor. Its selectivity

has been profiled against a panel of other nuclear hormone receptors, revealing a favorable

selectivity profile.
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Table 1: Androgen Receptor Binding Affinity of GLPG0492

Parameter Value Reference

Ki (nM) 12 [1]

Table 2: Selectivity Profile of GLPG0492 against other Steroid Receptors

Receptor Selectivity (fold vs. AR) Reference

Progesterone Receptor >500 [2]

Glucocorticoid Receptor >500 [2]

Mineralocorticoid Receptor >500 [2]

Estrogen Receptor >500 [2]

Functional Activity
The functional activity of GLPG0492 as an AR agonist has been evaluated in various in vitro

cell-based assays. These assays typically utilize reporter gene constructs responsive to AR

activation.

Table 3: In Vitro Functional Potency of GLPG0492

Assay Type Cell Line Parameter Value Reference

Reporter Gene

Assay

PC3(AR)2

(Prostate

Carcinoma)

EC50 (nM) 3.99 [3][4][5]

Yeast Androgen

Screen

Saccharomyces

cerevisiae
EC50 (μM) 4.44 [3][5]

Experimental Protocols
Detailed methodologies for the key in vitro experiments are provided below.
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Androgen Receptor Binding Assay
Objective: To determine the binding affinity of GLPG0492 to the human androgen receptor.

Methodology:

Receptor Source: Cytosolic extracts from cells overexpressing the human androgen receptor

(e.g., Sf9 insect cells).

Radioligand: [3H]-Mibolerone, a high-affinity synthetic androgen.

Assay Buffer: Tris-HCl buffer containing protease inhibitors.

Procedure: a. A constant concentration of [3H]-Mibolerone is incubated with the receptor

preparation in the presence of increasing concentrations of GLPG0492. b. The incubation is

carried out at 4°C for a sufficient time to reach equilibrium. c. Bound and free radioligand are

separated using a hydroxylapatite-based method. d. The amount of bound radioactivity is

quantified by liquid scintillation counting.

Data Analysis: The IC50 value (the concentration of GLPG0492 that inhibits 50% of the

specific binding of the radioligand) is determined by non-linear regression analysis of the

competition binding curve. The Ki (inhibition constant) is then calculated using the Cheng-

Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand

and Kd is its dissociation constant.

Reporter Gene Assay in Prostate Carcinoma Cells
Objective: To assess the functional agonist activity of GLPG0492 on the androgen receptor in a

mammalian cell line.

Methodology:

Cell Line: PC3(AR)2 cells, a human prostate cancer cell line stably transfected with an

expression vector for the human androgen receptor.

Reporter Construct: A plasmid containing a luciferase reporter gene under the control of an

androgen-responsive element (ARE).
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Procedure: a. PC3(AR)2 cells are seeded in multi-well plates and allowed to attach. b. The

cells are then transiently transfected with the ARE-luciferase reporter plasmid. c. After a

recovery period, the cells are treated with increasing concentrations of GLPG0492 or a

reference androgen (e.g., dihydrotestosterone, DHT). d. Following an incubation period

(typically 24-48 hours), the cells are lysed. e. Luciferase activity in the cell lysates is

measured using a luminometer following the addition of a luciferase substrate.

Data Analysis: The EC50 value (the concentration of GLPG0492 that produces 50% of the

maximal response) is determined by plotting the luciferase activity against the log of the

compound concentration and fitting the data to a sigmoidal dose-response curve.

Yeast Androgen Screen (YAS)
Objective: To evaluate the androgenic activity of GLPG0492 in a yeast-based reporter system.

Methodology:

Yeast Strain:Saccharomyces cerevisiae genetically engineered to express the human

androgen receptor and a reporter gene (e.g., β-galactosidase or a fluorescent protein) under

the control of an ARE.

Procedure: a. Yeast cells are cultured in a suitable medium to a specific optical density. b.

The yeast culture is then exposed to various concentrations of GLPG0492 in a multi-well

plate format. c. The plates are incubated for a defined period (e.g., 18-24 hours) to allow for

receptor activation and reporter gene expression. d. The reporter gene product is quantified.

For β-galactosidase, a chromogenic substrate is added, and the resulting color change is

measured spectrophotometrically. For fluorescent reporters, the fluorescence is measured

using a plate reader.

Data Analysis: Similar to the mammalian reporter gene assay, the EC50 value is calculated

from the dose-response curve of reporter gene activity versus GLPG0492 concentration.
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Caption: GLPG0492 activates the androgen receptor signaling pathway.

Experimental Workflows
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Caption: Workflow for the androgen receptor competitive binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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